Cas no 117745-51-4 (9,10-Phenanthrenedione, 1,3,4,5,6,8-hexamethyl-)

• Product Name: 9,10-Phenanthrenedione, 1,3,4,5,6,8-hexamethyl-
• CAS No: 117745-51-4
• MF: C₂₀H₂₀O₂
• MW: 292.371605873108
• CID: 1210728
• PubChem ID: 13868600
• Update Time: 2025-04-20

9,10-Phenanthrenedione, 1,3,4,5,6,8-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Phenanthrenedione, 1,3,4,5,6,8-hexamethyl-
• 1,3,4,5,6,8-hexamethylphenanthrene-9,10-dione
• 117745-51-4
• DTXSID60551588

• Inchi： 1S/C20H20O2/c1-9-7-11(3)15-17(13(9)5)18-14(6)10(2)8-12(4)16(18)20(22)19(15)21/h7-8H,1-6H3
• InChI Key： SSUQIHWRTKFJIQ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C(C)=CC(C)=C(C)C=2C2=C(C)C(C)=CC(C)=C21)=O

Computed Properties

• Exact Mass: 292.1464
• Monoisotopic Mass: 292.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthraquinones